Cas no 1955561-31-5 (3-(5-((methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one)

• Product Name: 3-(5-((methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one
• CAS No: 1955561-31-5
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 5720731
• PubChem ID: 136666199
• Update Time: 2025-10-28

3-(5-((methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• EN300-265204
• 1955561-31-5
• 3-(5-((methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one
• AKOS026706563
• F1907-0890
• 3-{5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl}-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 3-[5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl]-

• Inchi： 1S/C9H10N4O2/c1-10-5-7-12-8(13-15-7)6-3-2-4-11-9(6)14/h2-4,10H,5H2,1H3,(H,11,14)
• InChI Key： WHDUQGMDIWWNEG-UHFFFAOYSA-N
• SMILES： O1C(CNC)=NC(C2=CC=CNC2=O)=N1

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• pka: 8.59±0.10(Predicted)

Additional information on 3-(5-((methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one

Comprehensive Overview of 3-(5-((methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one (CAS No. 1955561-31-5)

The compound 3-(5-((methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one (CAS No. 1955561-31-5) is a heterocyclic organic molecule featuring a unique combination of 1,2,4-oxadiazole and pyridinone moieties. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of the methylaminomethyl group enhances its solubility and binding affinity, making it a promising candidate for drug discovery. Researchers are particularly interested in its applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for precision medicine. The 1,2,4-oxadiazole scaffold in this compound is known for its metabolic stability and ability to mimic peptide bonds, a feature highly valued in drug design. Users frequently search for terms like "oxadiazole derivatives in medicine" or "pyridinone-based therapeutics," reflecting the growing interest in this chemical space. The compound’s CAS No. 1955561-31-5 is often queried alongside "synthetic methods" and "structure-activity relationships," indicating its relevance in academic and industrial labs.

From a synthetic chemistry perspective, the preparation of 3-(5-((methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one involves multi-step reactions, including cyclization and functional group transformations. Optimizing yield and purity is critical, as discussed in forums focusing on "heterocyclic compound synthesis." The compound’s physicochemical properties, such as logP and hydrogen bond donors, are also frequently analyzed to predict its ADME profile—a hot topic in computational chemistry circles.

Beyond pharmaceuticals, this compound’s agrochemical potential is under exploration. The 1,2,4-oxadiazole ring is known to exhibit herbicidal and fungicidal activities, resonating with searches for "sustainable crop protection" solutions. Its pyridinone core may further modulate plant hormone pathways, a niche area gaining traction in precision agriculture. Such dual applicability makes CAS No. 1955561-31-5 a versatile subject for interdisciplinary research.

Analytical characterization of this compound typically employs NMR, HPLC-MS, and X-ray crystallography, techniques often searched alongside "compound validation." Stability studies under varying pH and temperature conditions are also crucial, addressing common queries about "degradation products" and "storage recommendations." These aspects are vital for ensuring reproducibility in both academic and industrial settings.

In conclusion, 3-(5-((methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one represents a compelling case study in modern heterocyclic chemistry. Its structural features and diverse applications align with trending topics like "targeted drug delivery" and "green chemistry," ensuring its continued relevance in scientific discourse. Researchers and manufacturers alike prioritize CAS No. 1955561-31-5 for its untapped potential in addressing global health and agricultural challenges.